Cas no 2437-88-9 (Benzene,1,3,5-triethoxy-)

• Product Name: Benzene,1,3,5-triethoxy-
• CAS No: 2437-88-9
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 278318
• PubChem ID: 75535
• Update Time: 2025-04-19

Benzene,1,3,5-triethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3,5-triethoxy-
• 1,3,5-triethoxybenzene
• Benzene, 1,3,5-triethoxy-
• phloroglucinol triethyl ether
• DTXSID5062421
• 2437-88-9
• SCHEMBL1683212
• 1, 3, 5-triethoxybenzene

• Inchi： 1S/C12H18O3/c1-4-13-10-7-11(14-5-2)9-12(8-10)15-6-3/h7-9H,4-6H2,1-3H3
• InChI Key： CPEDYIVPGWUOGI-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=C(C=1)OCC)OCC

Computed Properties

• Exact Mass: 210.12564
• Monoisotopic Mass: 210.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.0733 (rough estimate)
• Melting Point: 43.5°C
• Boiling Point: 309.8°C (rough estimate)
• Flash Point: 102.3°C
• Refractive Index: 1.5040 (estimate)
• PSA: 27.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers